Viral Inactivation Selectivity: LAPAO Exhibits Lower Log Reduction of Retrovirus (XMuLV) at 1x CMC vs. Triton X-100
In a 2025 comparative study evaluating sustainable alternatives for viral inactivation in biomanufacturing, LAPAO demonstrated distinct antiviral selectivity. For the enveloped retrovirus XMuLV, LAPAO achieved a significantly lower log reduction value (LRV) at 1x critical micelle concentration (CMC) compared to Triton X-100 [1]. This contrasts with its performance against herpes viruses (SuHV and HSV), where LAPAO showed equivalent inactivation efficacy to Triton X-100 [1]. The study attributed this differential efficacy to LAPAO's bulky headgroup structure, which may hinder interaction with the retroviral envelope [1]. This quantitative differentiation is critical for bioprocessing engineers developing viral clearance strategies for specific product classes.
| Evidence Dimension | Antiviral Efficacy (Log Reduction Value) against XMuLV Retrovirus |
|---|---|
| Target Compound Data | Maximum LRV achieved at 1x CMC (quantified as 'lower efficacy') |
| Comparator Or Baseline | Triton X-100 (achieved comparable LRV at 2x CMC) and other amine oxides/glucosides |
| Quantified Difference | LAPAO requires higher concentration or is less effective than Triton X-100 and long-chain glucosides for XMuLV inactivation. Herpes viruses inactivated similarly. |
| Conditions | In vitro viral inactivation assay; comparison of surfactants at 1x CMC and 2x CMC; 2 M ionic strength salt concentration for some conditions. |
Why This Matters
This data allows for informed surfactant selection in biopharmaceutical downstream processing, where maximizing virus clearance for specific viral contaminants (e.g., retrovirus vs. herpesvirus) is a regulatory requirement.
- [1] Sharma, V., Manchester, L. M., Holstein, M., Xu, X., Ghose, S., & Heldt, C. (2025). Impact of Eco-Friendly Surfactant Structure and Class on Enveloped Virus Inactivation. Biotechnology journal, 20(4), e70023. View Source
